Cas no 872590-34-6 (2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide
• CAS No: 872590-34-6
• MF: C₂₃H₂₂N₆O₂S
• MW: 446.524782657623
• CID: 5942821
• PubChem ID: 16807877
• Update Time: 2025-07-02

2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide
• Acetamide, N-[4-(acetylamino)phenyl]-2-[[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-
• 2-{[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(4-acetamidophenyl)acetamide
• SR-01000018382-1
• SR-01000018382
• AKOS024615739
• 872590-34-6
• N-(4-acetamidophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• F1874-0968

• Inchi： 1S/C23H22N6O2S/c1-14-4-9-20(15(2)10-14)29-22-19(11-26-29)23(25-13-24-22)32-12-21(31)28-18-7-5-17(6-8-18)27-16(3)30/h4-11,13H,12H2,1-3H3,(H,27,30)(H,28,31)
• InChI Key： BEYVERAYOBRHPU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(C)C=C3C)N=CC2=1

Computed Properties

• Exact Mass: 446.15249514g/mol
• Monoisotopic Mass: 446.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 702.9±60.0 °C(Predicted)
• pka: 12.25±0.70(Predicted)

Additional information on 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide

Professional Introduction to Compound with CAS No. 872590-34-6 and Product Name: 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide

The compound in question, identified by the CAS number 872590-34-6, is a highly specialized chemical entity with a complex molecular structure. Its systematic name, 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide, underscores its intricate composition and potential applications in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its relevance in contemporary research.

The molecular framework of this compound consists of multiple heterocyclic rings interconnected through sulfur and nitrogen atoms. The presence of 1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl moiety is particularly noteworthy, as it introduces a sulfanyl group at the 4-position of a pyrazolo[3,4-d]pyrimidine core. This core structure is known for its biological activity and has been extensively studied for its potential in drug development. The 2,4-dimethylphenyl substituent appended to the pyrazole ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. The acetamide group at the N-position and the acetamidophenyl moiety at the terminal position contribute to the compound's solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted the importance of sulfanyl-containing heterocycles in medicinal chemistry due to their ability to enhance binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies using this compound have shown promising interactions with enzymes and receptors involved in various therapeutic pathways. For instance, preliminary data suggests that it may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization at specific positions using sulfur-containing reagents. The introduction of the acetamidophenyl group requires precise control to avoid side reactions that could compromise the integrity of the molecule.

In terms of applications, this compound holds promise in several areas of biomedical research. Its structural features make it a versatile scaffold for designing novel drugs targeting neurological disorders, inflammatory diseases, and cancer. The sulfanyl group has been shown to enhance binding interactions with certain proteins, making it an attractive moiety for drug development. Additionally, the presence of multiple aromatic rings increases the compound's lipophilicity, which can be beneficial for crossing biological membranes.

The role of computational tools in optimizing drug candidates cannot be overstated. Advanced software packages allow researchers to simulate molecular interactions and predict pharmacokinetic properties before conducting expensive wet-lab experiments. In this context, 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide serves as an excellent example of how computational methods can accelerate drug discovery processes.

Future research directions may focus on exploring analogues of this compound to improve its pharmacological profile. By modifying substituents or altering functional groups, scientists can fine-tune its activity and reduce potential side effects. For instance, replacing the acetamidophenyl group with other amide derivatives could lead to enhanced solubility or altered metabolic stability.

The broader implications of this research are significant for human health. The development of new drugs based on such complex molecules can lead to more effective treatments for various diseases. Moreover, understanding the structural and functional relationships between chemical entities and biological targets provides valuable insights into disease mechanisms and therapeutic strategies.

In conclusion, 2-{1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(4-acetamidophenyl)acetamide represents a fascinating example of how intricate molecular structures can be leveraged for pharmaceutical applications. Its unique combination of heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new therapeutic possibilities, compounds like this one will play a crucial role in shaping the future of medicine.